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Compound of Interest

Compound Name: 3,5-Dimethyl-2-nitrobenzoic acid

CAS No.: 52095-18-8

Cat. No.: B2983095

Get Quote

A precise understanding of a compound's identity and physical characteristics is the foundation

of a comprehensive safety assessment. These properties influence storage conditions,

handling techniques, and potential exposure routes.

Table 1: Chemical Identifiers for 3,5-Dimethyl-2-nitrobenzoic acid

Identifier Value Source

CAS Number 52095-18-8

Molecular Formula C₉H₉NO₄

Molecular Weight 195.17 g/mol

InChI Key
HGFCXXRETYVGMH-

UHFFFAOYSA-N

Synonyms
3,5-dimethyl-2-nitrobenzoic

acid
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Table 2: Physicochemical Properties of 3,5-Dimethyl-2-nitrobenzoic acid

Property Value Source

Physical Form Solid

Purity ≥98% (Typical)

Boiling Point 363.5 ± 30.0 °C at 760 mmHg

Storage Temperature Room Temperature

Section 2: Hazard Identification and Toxicological
Profile
Based on the Globally Harmonized System (GHS), 3,5-Dimethyl-2-nitrobenzoic acid is

classified as a hazardous substance. Understanding these hazards is crucial for preventing

accidental exposure and mitigating health risks.

GHS Classification and Hazard Statements

The compound is designated with the GHS07 pictogram, indicating that it is harmful.

Table 3: GHS Hazard and Precautionary Statements
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Code Statement Source

H302 Harmful if swallowed

H312 Harmful in contact with skin

H332 Harmful if inhaled

P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray

[1][2]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection

[3]

P302+P352
IF ON SKIN: Wash with plenty

of soap and water
[3]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing

[3][4]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing

[1][2]

Toxicological Insights: The Rationale Behind the Hazards

Systemic Toxicity (Harmful by all routes): The primary concern with many aromatic nitro

compounds is their potential to cause methemoglobinemia upon absorption into the

bloodstream.[5][6] This condition impairs the ability of red blood cells to transport oxygen,

leading to cyanosis (a bluish discoloration of the skin), headache, dizziness, and in severe

cases, cardiac dysrhythmias and respiratory distress.[5][6] Although this effect has not been

specifically documented for 3,5-Dimethyl-2-nitrobenzoic acid, it is a known risk for the

chemical class and the primary justification for the H302/H312/H332 classifications.
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Irritation: While not formally classified as an irritant based on available data, related

dinitrobenzoic acids are known to cause skin, eye, and respiratory irritation.[1][4][7] The

acidic nature of the carboxylic group combined with the nitro functional groups can lead to

localized inflammation upon contact. It is prudent to handle this compound as a potential

irritant.
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Diagram 1: Primary Exposure Routes and Potential Target Organs

Routes of Exposure

Potential Target Organs

Inhalation (Dust)

Respiratory System
(Irritation)

Ingestion

Gastrointestinal Tract

Dermal Contact

Skin
(Irritation, Absorption)

Eye Contact

Eyes
(Irritation)

Bloodstream
(Systemic Toxicity, Methemoglobinemia)
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Diagram 2: Task-Based PPE Selection Workflow

Start Task Assessment

Handling Solid Powder?

Risk of Splash?

Yes

Standard PPE:
- Nitrile Gloves

- Safety Goggles
- Lab Coat

No (e.g., handling sealed container)

No (e.g., weighing small amount)

Enhanced PPE:
- Standard PPE
- Face Shield

Yes (e.g., making solution)

Proceed with Task

Click to download full resolution via product page

Caption: Diagram 2: Task-Based PPE Selection Workflow.

Section 4: Safe Handling and Storage Protocols
Adherence to standardized protocols is paramount for preventing incidents.

Protocol for Handling Solid 3,5-Dimethyl-2-nitrobenzoic acid
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Preparation: Before handling, ensure the fume hood is operational, the work area is clean,

and all necessary PPE is donned correctly.

Aliquotting: To minimize dust generation, avoid pouring the dry powder. [5]Use a spatula or

scoop to carefully transfer the solid from the stock container to a tared weigh boat or vessel.

Solution Preparation: Add the solvent to the solid slowly to avoid splashing. If sonication or

heating is required to dissolve the compound, ensure the vessel is appropriately capped or

covered to prevent aerosolization.

Post-Handling: After use, securely close the primary container. Decontaminate the spatula

and work surface with a suitable solvent (e.g., 70% ethanol) followed by soap and water.

Hygiene: Always wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory. [5][8] Storage Requirements

Container: Store in a tightly sealed, properly labeled container to prevent contamination and

accidental misuse. [5][8]* Location: Keep in a cool, dry, well-ventilated area designated for

chemical storage. [5][8]Store at room temperature as recommended. * Incompatibilities:

Segregate from strong oxidizing agents and strong bases. [9][10]Aromatic nitro compounds

can react exothermically or create unstable products when mixed with strong bases.

Section 5: Emergency Procedures
Rapid and correct response during an emergency can significantly reduce the severity of an

incident.

Table 4: First Aid Measures
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Exposure Route Procedure Source

Inhalation

1. Immediately move the

affected person to fresh air. 2.

If breathing is difficult, provide

oxygen. If not breathing, give

artificial respiration. 3. Seek

immediate medical attention.

[4][8][11]

Skin Contact

1. Immediately flush skin with

plenty of soap and water for at

least 15 minutes while

removing contaminated

clothing and shoes. 2. Seek

medical attention if irritation

persists.

[1][3][4]

Eye Contact

1. Immediately flush eyes with

copious amounts of water for

at least 15 minutes,

occasionally lifting the upper

and lower eyelids. 2. Remove

contact lenses if present and

easy to do. 3. Seek immediate

medical attention.

[1][4][11]

Ingestion

1. Do NOT induce vomiting. 2.

If the person is conscious and

alert, rinse their mouth with

water and give them 2-4

cupfuls of water to drink. 3.

Never give anything by mouth

to an unconscious person. 4.

Seek immediate medical

attention.

[4][5][8]

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical powder,

or alcohol-resistant foam. [1][5]* Hazardous Combustion Products: Thermal decomposition

may produce toxic gases, including carbon oxides (CO, CO₂) and nitrogen oxides (NOx). [5]

[9]* Protective Equipment: Firefighters must wear a self-contained breathing apparatus

(SCBA) and full protective gear to prevent contact with hazardous vapors and combustion

products. [1][5] Accidental Release Measures (Spills)

The following protocol is for a small solid spill. For a large spill, evacuate the area and contact

institutional emergency personnel.
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Diagram 3: Small Solid Spill Response Workflow

Spill Occurs

Alert others in the area

Restrict access to the area

Don appropriate PPE
(Gloves, Goggles, Lab Coat, +/- Respirator)

Gently cover the spill with absorbent pads
to prevent dust generation

Carefully sweep solid into a labeled
waste container. Do NOT dry sweep.

Wipe the spill area with a damp cloth,
then clean with soap and water

Dispose of all cleanup materials
as hazardous waste

Report Incident

Click to download full resolution via product page

Caption: Diagram 3: Small Solid Spill Response Workflow.
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Section 6: Disposal Considerations
Chemical waste must be managed in a way that ensures the safety of personnel and protects

the environment.

Waste Classification: 3,5-Dimethyl-2-nitrobenzoic acid and any materials contaminated

with it (e.g., gloves, weigh boats, cleanup materials) must be treated as hazardous chemical

waste. [3]* Disposal Procedure: Collect waste in a clearly labeled, sealed container. Do not

mix with other waste streams unless compatibility is confirmed. Dispose of the waste through

your institution's environmental health and safety (EHS) office, in strict accordance with all

local, state, and federal regulations. [4][5]

References
Safety Data Sheet - 3,5-Dinitrobenzoic acid. Chemwatch. [Link]

MATERIAL SAFETY DATA SHEET - 4-Bromo-5-fluoro-2-nitrobenzoic acid. Chemcia

Scientific. [Link]

Material Safety Data Sheet - 3-Methyl-2-nitrobenzoic acid, 98%. Cole-Parmer. [Link]

Safety Data Sheet - 5,5'-Dithio-bis-(2-nitrobenzoic acid). Carl ROTH. [Link]

3,5-Dimethyl-4-nitrobenzoic acid PubChem Entry. PubChem. [Link]

3,5-Dinitrobenzoic acid PubChem Entry. PubChem. [Link]

Safety Data Sheet - 5,5'-Dithio-bis-(2-nitrobenzoic acid) ≥98 %, p.a.. Carl ROTH. [Link]

Safety Data Sheet - 3-Nitrobenzoic acid. Carl ROTH. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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